Cas no 51378-51-9 (2-(pent-1-yn-3-yloxy)tetrahydro-2H-pyran)

• Product Name: 2-(pent-1-yn-3-yloxy)tetrahydro-2H-pyran
• CAS No: 51378-51-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 1572229
• PubChem ID: 186650
• Update Time: 2025-04-21

2-(pent-1-yn-3-yloxy)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(pent-1-yn-3-yloxy)tetrahydro-2H-pyran
• 2-pent-1-yn-3-yloxyoxane
• 51378-51-9
• 2-[(Pent-1-yn-3-yl)oxy]oxane
• 3-(2-Tetrahydropyranyloxy)pentyne
• DTXSID70965677
• 2H-Pyran, 2-((1-ethyl-2-propyn-1-yl)oxy)tetrahydro-

• Inchi： 1S/C10H16O2/c1-3-9(4-2)12-10-7-5-6-8-11-10/h1,9-10H,4-8H2,2H3
• InChI Key： IGVBUMONLHKFKM-UHFFFAOYSA-N
• SMILES： O1CCCCC1OC(C#C)CC

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46